3-Chloro-2,6-dimethylaniline hydrochloride
Overview
Description
3-Chloro-2,6-dimethylaniline hydrochloride is a chemical compound with the CAS Number: 72725-98-5 . It has a molecular weight of 192.09 and its IUPAC name is 3-chloro-2,6-dimethylaniline hydrochloride .
Synthesis Analysis
The synthesis of 3-Chloro-2,6-dimethylaniline hydrochloride can be achieved from 1-chloro-2,4-dimethyl-3-nitro-benzene . Another method involves the reduction of 2,6-dimethylnitrobenzene with stannous chloride (SnCl2) in strongly acidic conditions . The ammonium salt produced is then reacted with an aqueous potassium hydroxide solution to liberate the free 2,6-dimethylaniline .Molecular Structure Analysis
The molecular structure of 3-Chloro-2,6-dimethylaniline hydrochloride can be represented by the linear formula: C8H10ClN.ClH .Chemical Reactions Analysis
The reaction of 2,6-dimethylaniline with the bifunctional α-chloroacetyl chloride leads to α-chloro-2,6-dimethylacetanilide . In the final step, diethylamine performs a nucleophilic substitution (SN2) on the remaining alkyl chloride .Physical And Chemical Properties Analysis
3-Chloro-2,6-dimethylaniline hydrochloride has a melting point of 30-32°C, a boiling point of 136-138°C at 17mm, and a density of 1.142±0.06 g/cm3 . It is slightly soluble in water .Scientific Research Applications
Preparation of 2,6-Dimethylphenyl Isocyanate
“3-Chloro-2,6-dimethylaniline hydrochloride” may be used in the preparation of 2,6-dimethylphenyl isocyanate via phosgenation . This compound is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.
Diazine Alkaloid Scaffold
The compound is a building block for a wide range of pharmacological applications. It’s used in the synthesis of diazine alkaloid scaffolds, which are two-nitrogen containing compounds found in nature (DNA, RNA, flavors, and fragrances) .
Anticancer Applications
Diazines, which can be synthesized from “3-Chloro-2,6-dimethylaniline hydrochloride”, are reported to exhibit anticancer properties . They are used in the development of drugs for the treatment of various types of cancer.
Antibacterial Applications
Diazines also exhibit antibacterial properties . They are used in the development of new antibacterial drugs to combat resistant strains of bacteria.
Anti-inflammatory and Analgesic Applications
Diazines have been reported to exhibit anti-inflammatory and analgesic activities . They are used in the development of drugs for the treatment of inflammation and pain.
Antidiabetic Applications
Diazines are used in the development of antidiabetic drugs . These drugs are used to treat diabetes, a chronic disease that affects millions of people worldwide.
Antifungal Applications
Diazines also exhibit antifungal properties . They are used in the development of new antifungal drugs to combat resistant strains of fungi.
Safety and Hazards
properties
IUPAC Name |
3-chloro-2,6-dimethylaniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN.ClH/c1-5-3-4-7(9)6(2)8(5)10;/h3-4H,10H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNBACZJGRRMILU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Cl)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40498740 |
Source
|
| Record name | 3-Chloro-2,6-dimethylaniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40498740 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
72725-98-5 |
Source
|
| Record name | Benzenamine, 3-chloro-2,6-dimethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=72725-98-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-2,6-dimethylaniline--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40498740 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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